Cyclopropyl-[(1R,2R)-2-phenylcyclopropyl]methanone

• IUPAC Name: cyclopropyl-[(1R,2R)-2-phenylcyclopropyl]methanone
• InChI: InChI=1S/C13H14O/c14-13(10-6-7-10)12-8-11(12)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t11-,12+/m0/s1
• InChI Key: RSKICNNXXYMZDG-NWDGAFQWSA-N
• Canonical SMILES: C1CC1C(=O)C2CC2C3=CC=CC=C3
• Isomeric SMILES: C1CC1C(=O)[C@@H]2C[C@H]2C3=CC=CC=C3
• Molecular Formula: C13H14O
• Molecular Weight: 186.25 g/mol
• CAS No.: 2375250-77-2

Description

Cyclopropyl-[(1R,2R)-2-phenylcyclopropyl]methanone is a chemical compound with the molecular formula C13H14O. It has a molecular weight of 186.25. The compound is in liquid form at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H14O/c14-13(10-6-7-10)12-8-11(12)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t11-,12+/m0/s1. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Synthesis Methodologies

Cyclopropyl-[(1R,2R)-2-phenylcyclopropyl]methanone and its derivatives have been a focal point in the development of synthesis methodologies. For instance, the compound ciproxifan, a histamine H3-receptor antagonist, was synthesized using cyclopropyl phenyl methanone as a novel reference antagonist. This process involved a key reaction based on SNAr for acylated fluoroaromatics with additional cyclization, eliminating the need for chromatographic purification steps and resulting in good yields (Stark, 2000). Similarly, an efficient, high-yielding one-pot synthesis of 4-substituted cyclopropyl phenyl methanones on RAM and WANG resins has been developed, serving as a combinatorial scaffold for generating structurally diverse alicyclic compounds (Grover et al., 2004).

Medicinal Chemistry Applications

In medicinal chemistry, this compound derivatives have been explored for their potential as anti-mycobacterial agents. An efficient synthesis yielded compounds with minimum inhibitory concentrations (MICs) ranging from 25 to 3.125 microg/mL against M. tuberculosis H37Rv in vitro. The most active compounds showed activity against multidrug-resistant strains, and two of them demonstrated a marginal enhancement of mean survival time in mice (Dwivedi et al., 2005).

Safety and Hazards

The compound is associated with several hazard statements: H315, H319, and H335. These codes correspond to “Causes skin irritation”, “Causes serious eye irritation”, and “May cause respiratory irritation” respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.